Cas no 838871-06-0 (N-(4-ethoxyphenyl)-4-morpholinesulfonamide)

N-(4-ethoxyphenyl)-4-morpholinesulfonamide is a versatile compound characterized by its N-(4-ethoxyphenyl) group and 4-morpholinesulfonamide moiety. This compound offers excellent solubility and stability, making it suitable for various applications in organic synthesis and pharmaceutical research. Its unique structure allows for selective reactions, enhancing its utility in targeted synthesis.
N-(4-ethoxyphenyl)-4-morpholinesulfonamide structure
838871-06-0 structure
Product name:N-(4-ethoxyphenyl)-4-morpholinesulfonamide
CAS No:838871-06-0
MF:C12H18N2O4S
MW:286.347321987152
CID:5438417

N-(4-ethoxyphenyl)-4-morpholinesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-ethoxyphenyl)-4-morpholinesulfonamide
    • Inchi: 1S/C12H18N2O4S/c1-2-18-12-5-3-11(4-6-12)13-19(15,16)14-7-9-17-10-8-14/h3-6,13H,2,7-10H2,1H3
    • InChI Key: NHDLHIPLOGGCGP-UHFFFAOYSA-N
    • SMILES: N1(S(NC2=CC=C(OCC)C=C2)(=O)=O)CCOCC1

N-(4-ethoxyphenyl)-4-morpholinesulfonamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3083-0479-1mg
N-(4-ethoxyphenyl)morpholine-4-sulfonamide
838871-06-0 90%+
1mg
$54.0 2023-04-27
Life Chemicals
F3083-0479-3mg
N-(4-ethoxyphenyl)morpholine-4-sulfonamide
838871-06-0 90%+
3mg
$63.0 2023-04-27
Life Chemicals
F3083-0479-2mg
N-(4-ethoxyphenyl)morpholine-4-sulfonamide
838871-06-0 90%+
2mg
$59.0 2023-04-27
Life Chemicals
F3083-0479-2μmol
N-(4-ethoxyphenyl)morpholine-4-sulfonamide
838871-06-0 90%+
2μl
$57.0 2023-04-27

N-(4-ethoxyphenyl)-4-morpholinesulfonamide Related Literature

Additional information on N-(4-ethoxyphenyl)-4-morpholinesulfonamide

Professional Introduction to N-(4-ethoxyphenyl)-4-morpholinesulfonamide (CAS No. 838871-06-0)

N-(4-ethoxyphenyl)-4-morpholinesulfonamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 838871-06-0, this compound represents a unique molecular structure that has been the subject of extensive studies due to its potential applications in medicinal chemistry. The combination of an ethoxyphenyl group and a morpholinesulfonamide moiety imparts distinct pharmacological properties, making it a promising candidate for further exploration in drug discovery.

The molecular architecture of N-(4-ethoxyphenyl)-4-morpholinesulfonamide incorporates elements that are known to enhance binding affinity and selectivity, which are critical factors in the design of novel therapeutic agents. The presence of the morpholine ring, in particular, is associated with favorable pharmacokinetic profiles, including improved solubility and bioavailability. These characteristics make it an attractive scaffold for developing small-molecule drugs that can interact effectively with biological targets.

In recent years, there has been a surge in research focused on identifying new compounds with potential therapeutic benefits. Among these, N-(4-ethoxyphenyl)-4-morpholinesulfonamide has emerged as a compound of interest due to its unique chemical properties. Studies have demonstrated its ability to modulate various biological pathways, suggesting its utility in addressing a range of medical conditions. For instance, preliminary investigations have indicated that this compound may exhibit anti-inflammatory and analgesic effects, making it a candidate for the development of novel treatments for chronic pain and inflammatory disorders.

The synthesis of N-(4-ethoxyphenyl)-4-morpholinesulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These techniques not only enhance the efficiency of the synthesis but also allow for the introduction of structural modifications that can fine-tune the pharmacological properties of the compound.

One of the key areas where N-(4-ethoxyphenyl)-4-morpholinesulfonamide shows promise is in the field of oncology. Preliminary data suggest that this compound may inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways involved in tumor progression. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders. These findings have sparked interest among researchers who are seeking innovative approaches to combat various forms of cancer and neurodegenerative diseases.

The pharmacological profile of N-(4-ethoxyphenyl)-4-morpholinesulfonamide has been further investigated through in vitro and in vivo studies. These experiments have provided valuable insights into its mechanism of action and potential side effects. For example, studies using cell culture models have revealed that this compound can selectively target specific enzymes involved in inflammation, thereby reducing inflammation without causing significant toxicity. Similarly, animal models have shown that it may have fewer side effects compared to existing anti-inflammatory drugs.

The development of new pharmaceuticals is often hampered by challenges such as drug resistance and off-target effects. However, N-(4-ethoxyphenyl)-4-morpholinesulfonamide offers several advantages that could help overcome these issues. Its unique molecular structure allows it to interact with biological targets in ways that conventional drugs cannot, potentially reducing the likelihood of resistance development. Moreover, its favorable pharmacokinetic properties enhance its bioavailability and reduce the frequency of dosing required, improving patient compliance.

In conclusion, N-(4-ethoxyphenyl)-4-morpholinesulfonamide (CAS No. 838871-06-0) is a promising compound with significant potential in pharmaceutical applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing some of the most challenging medical conditions faced today.

Recommend Articles

Recommended suppliers
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd